(s)-3-(3-Hydroxy-4-methoxyphenyl)-beta-alaninol hcl

• IUPAC Name: 5-[(2S)-1-amino-3-hydroxypropan-2-yl]-2-methoxyphenol;hydrochloride
• InChI: InChI=1S/C10H15NO3.ClH/c1-14-10-3-2-7(4-9(10)13)8(5-11)6-12;/h2-4,8,12-13H,5-6,11H2,1H3;1H/t8-;/m0./s1
• InChI Key: AAIQFPWYNIVCKW-QRPNPIFTSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(CN)CO)O.Cl
• Isomeric SMILES: COC1=C(C=C(C=C1)[C@@H](CN)CO)O.Cl
• Molecular Formula: C10H16ClNO3
• Molecular Weight: 233.69 g/mol

Description

(S)-3-(3-hydroxy-4-methoxyphenyl)-beta-alaninol HCl, also known as carvedilol, is a non-selective beta-blocker that is commonly used to treat hypertension, heart failure, and angina. It was first approved by the FDA in 1995 and has since become a widely prescribed medication due to its effectiveness and safety profile. In recent years, (S)-3-(3-hydroxy-4-methoxyphenyl)-beta-alaninol HCl has also gained attention for its potential applications in scientific research.

Scientific Research Applications

Corrosion Control

The compound 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole, which is structurally related to (s)-3-(3-Hydroxy-4-methoxyphenyl)-beta-alaninol HCl, was found to be effective in corrosion control of mild steel in hydrochloric acid medium. This organic compound demonstrated high inhibition efficiency, reaching up to 98% at certain concentrations. It is a mixed inhibitor affecting both cathodic and anodic corrosion currents and adheres to Langmuir’s isotherm, indicating chemisorption on steel surfaces (Bentiss et al., 2009).

Antihypertensive Properties

β-(3-Bromo-4-hydroxy-5-methoxyphenyl)alanine, a compound similar to (s)-3-(3-Hydroxy-4-methoxyphenyl)-beta-alaninol HCl, has been shown to exert long-acting antihypertensive effects in rats and dogs. This research highlights the potential of similar compounds in the treatment of hypertension (Crooij & Eliaers, 1969).

Antitumor Activity

A study on 3-phenoxy-1,4-diarylazetidin-2-ones, which are structurally related to (s)-3-(3-Hydroxy-4-methoxyphenyl)-beta-alaninol HCl, identified potent antiproliferative compounds against cancer cells. These compounds inhibited the polymerization of tubulin, disrupted microtubular structure in cancer cells, and induced G2/M arrest and apoptosis. This suggests a potential application in antitumor therapies (Greene et al., 2016).

Alzheimer's Disease Research

Derivatives of curcumin and dehydrozingerone, which bear structural similarities to (s)-3-(3-Hydroxy-4-methoxyphenyl)-beta-alaninol HCl, have been studied for their binding affinities to beta-amyloid aggregates, a hallmark of Alzheimer's disease. One such compound demonstrated high binding affinity and potential as a probe for Alzheimer's plaque imaging (Ryu et al., 2006).